Cas no 1176702-39-8 (2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine
• CAS No: 1176702-39-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5799343
• PubChem ID: 79024018
• Update Time: 2025-05-25

2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine
• Benzeneethanamine, 3,5-dimethoxy-β,β-dimethyl-

• Inchi： 1S/C12H19NO2/c1-12(2,8-13)9-5-10(14-3)7-11(6-9)15-4/h5-7H,8,13H2,1-4H3
• InChI Key： SSQKEPSVOXKSJN-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CN)=CC(OC)=CC(OC)=C1

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 310.4±37.0 °C(Predicted)
• pka: 9.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine

2-(3,5-Dimethoxyphenyl)-2-Methylpropan-1-Amine: A Comprehensive Overview

The compound 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine (CAS No. 1176702-39-8) is an organic amine with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary amines and is characterized by its aromatic ring substituted with methoxy groups and a methyl group attached to the nitrogen atom. The presence of these substituents imparts distinctive chemical and biological properties, making it a subject of interest in pharmacology, materials science, and organic synthesis.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine. Using density functional theory (DFT), scientists have elucidated the molecular orbitals and bonding characteristics of this compound, providing insights into its potential as a catalyst or a ligand in transition metal complexes. The steric hindrance introduced by the methyl group and the electron-donating methoxy substituents plays a crucial role in its interactions with other molecules, making it a promising candidate for asymmetric catalysis.

In the field of pharmacology, CAS No. 1176702-39-8 has been explored for its potential as a bioactive molecule. Studies conducted in vitro have demonstrated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. The methoxy groups on the aromatic ring are believed to contribute to its antioxidant properties, which could be harnessed in the development of novel therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Through protection-deprotection strategies and nucleophilic substitution reactions, chemists can efficiently construct the desired amine structure. Recent optimizations in this synthesis pathway have focused on improving yield and reducing environmental impact, aligning with the principles of green chemistry.

From an industrial perspective, CAS No. 1176702-39-8 has found applications in polymer chemistry as a crosslinking agent due to its ability to form stable amide bonds under mild conditions. This property makes it valuable in the production of high-performance polymers used in electronics and biomedical devices. Additionally, its role as a precursor in drug delivery systems has been explored, where it serves as a building block for more complex molecules with enhanced bioavailability.

Looking ahead, ongoing research into 2-(3,5-dimethoxyphenyl)-2-methylpropan-1-amine is expected to uncover new functionalities and applications. Collaborative efforts between academia and industry are paving the way for innovative uses in areas such as agrochemicals and specialty chemicals. As computational tools continue to advance, the understanding of this compound's behavior at the molecular level will undoubtedly lead to breakthroughs that benefit diverse sectors.